molecular formula C10H10N2O3 B8351226 6-methoxy-1-methylquinoxaline-2,3(1H,4H)-dione

6-methoxy-1-methylquinoxaline-2,3(1H,4H)-dione

Cat. No.: B8351226
M. Wt: 206.20 g/mol
InChI Key: YVNUWCYKMCHYJI-UHFFFAOYSA-N
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Description

6-methoxy-1-methylquinoxaline-2,3(1H,4H)-dione is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N2O3

Molecular Weight

206.20 g/mol

IUPAC Name

7-methoxy-4-methyl-1H-quinoxaline-2,3-dione

InChI

InChI=1S/C10H10N2O3/c1-12-8-4-3-6(15-2)5-7(8)11-9(13)10(12)14/h3-5H,1-2H3,(H,11,13)

InChI Key

YVNUWCYKMCHYJI-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C(C=C2)OC)NC(=O)C1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methylamino-5-methoxyaniline dihydrochloride (0.256 mol) is neutralized with sodium hydroxide (22 g., 0.5 mol) in 80 ml. of water. The free amine is extracted into 300 ml. of xylene, the solution dried over magnesium sulfate, and filtered. This solution is then added over 50 min. to a solution of oxalyl chloride (39 g., 0.307 mol) in 300 ml. of xylene held at 75°-90° C. After addition is complete, the resulting solution is heated to a bath temperature of 155° and then allowed to cool to room temperature. The flask is cooled to 0° and the gray precipitate collected by vacuum filtration. The solid product is then dried under high vacuum at 160° for two hours.
Name
2-Methylamino-5-methoxyaniline dihydrochloride
Quantity
0.256 mol
Type
reactant
Reaction Step One
Quantity
22 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
39 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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